Cas no 1005299-53-5 (N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• CAS No: 1005299-53-5
• MF: C₂₃H₂₆N₄O₄S
• MW: 454.541944026947
• CID: 5969284
• PubChem ID: 18567494
• Update Time: 2025-07-08

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• N-(3,4-dimethoxyphenethyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide
• AKOS004945046
• F2096-0181
• 1005299-53-5

• Inchi： 1S/C23H26N4O4S/c1-15-4-7-17(8-5-15)25-22(29)27-23-26-18(14-32-23)13-21(28)24-11-10-16-6-9-19(30-2)20(12-16)31-3/h4-9,12,14H,10-11,13H2,1-3H3,(H,24,28)(H2,25,26,27,29)
• InChI Key： ROJJJIWOTNCLFE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CC1=CSC(NC(=O)NC2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 454.16747650g/mol
• Monoisotopic Mass: 454.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide

Comprehensive Analysis of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide (CAS No. 1005299-53-5)

The compound N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide, identified by its CAS No. 1005299-53-5, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the class of thiazole derivatives, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The presence of a 3,4-dimethoxyphenyl group and a 4-methylphenyl carbamoyl moiety in its structure suggests potential interactions with biological targets, making it a subject of interest in pharmaceutical research.

In recent years, the demand for thiazole-based compounds has surged due to their role in drug discovery and development. Researchers are particularly intrigued by the N-[2-(3,4-dimethoxyphenyl)ethyl] side chain, which may enhance the compound's bioavailability and target specificity. The acetamide linkage further contributes to its stability, a critical factor in the design of novel therapeutics. These features align with current trends in precision medicine and personalized drug design, where molecular specificity is paramount.

The synthesis of CAS No. 1005299-53-5 involves multi-step organic reactions, including amide coupling and thiazole ring formation. These processes are often optimized for yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards.

One of the most frequently asked questions about N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide pertains to its potential therapeutic applications. While detailed clinical data may be limited, preliminary studies suggest its relevance in modulating enzyme activity and receptor binding. This has sparked interest in its use for neurodegenerative diseases and metabolic disorders, areas where small-molecule inhibitors are highly sought after.

From a commercial perspective, CAS No. 1005299-53-5 is available through specialized chemical suppliers, often in quantities tailored for research purposes. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. Researchers and institutions seeking this compound should verify its purity grade and certificates of analysis to ensure reproducibility in experimental settings.

In conclusion, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide represents a promising candidate for further investigation in drug development. Its structural elegance and potential biological activities make it a valuable asset in the quest for innovative therapies. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of targeted therapeutics.